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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal considerations
for Technically Unavoidable Particles (TUPS). In the landscape of pharmaceutical
manufacturing and drug development, the presence of foreign particulate matter is a critical
quality and safety concern. TUPS are particles that are inherent to and arise from
manufacturing processes, raw materials, and packaging, and whose complete elimination is
not always feasible.[1] While they are often non-hazardous, their presence must be understood
and controlled to meet stringent regulatory standards and ensure patient safety.[1] This
document outlines the principles of managing TUPS, from identification and characterization to
risk assessment and the development of a comprehensive management strategy.

Understanding Technically Unavoidable Particles
(TUPS)

TUPS are defined as particles that naturally exist in the pharmaceutical manufacturing process.
[1] Despite robust cleaning and control measures, these particles can originate from various
sources.[1] It is crucial to distinguish TUPS from foreign matter introduced through
contamination events. The International Pharmaceutical Excipient Council (IPEC) has provided
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guidance on this matter, emphasizing that not all particles pose a significant risk to patient
safety or product efficacy.[2][3]

Common Sources and Types of TUPS

The origins of TUPS are diverse and can be broadly categorized as follows:

Source Category Specific Examples Common Particle Types
Minerals and other Organic particles (e.g.,
) components from natural undissolved components),
Raw Materials o , _ ,
sources, variability in inorganic particles (e.g.,
excipients.[1] minerals).[1]
Mechanical processes like Metal fragments from
Manufacturing Process grinding, mixing, and tablet equipment wear, particles from
compression.[1] processing aids.[1]

Bottle caps, liners, and ] )
Synthetic particles (e.g.,

Packaging Materials degradation of packaging over )
) plastics, polymers).[1]
time.[1]
) Dust, fibers, and other airborne ]
Environmental Factors ) Various
particles.

Handling and Safety Precautions

While TUPS are often considered non-hazardous, general safe handling practices for all
laboratory and manufacturing materials should be strictly followed to minimize any potential
risks.

Personal Protective Equipment (PPE)

The use of appropriate PPE is fundamental when handling any chemical or raw material that
may contain TUPS. Standard PPE includes:

e Lab coats: To prevent contamination of personal clothing.[4]

e Gloves: Resistant to chemical permeation.[4]
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o Safety goggles or face shields: To protect the eyes from dust and splashes.[4]

¢ Respirators: Recommended when working with volatile or airborne compounds.[4]

General Handling Procedures

Safe handling procedures are crucial to minimize exposure and prevent contamination.[4] Key
practices include:

Ventilation: Conduct procedures in a well-ventilated area or a chemical fume hood to reduce
the risk of inhalation.[4]

e Minimize Dust Generation: Handle materials in a way that minimizes the creation of dust.[5]

[6]

e Good Housekeeping: Maintain a clean workspace and implement routine housekeeping to
prevent the accumulation of dust on surfaces.[5]

« Avoid Direct Contact: Use tools such as spatulas or scoops to handle powders and solids.[4]

Disposal Guidelines

The disposal of materials containing TUPS should be in accordance with local regulations and
institutional policies for chemical waste.[7][8]

Waste Segregation: Avoid mixing different types of waste.[8]

» Labeling: All waste containers must be clearly labeled with their contents.

o Contaminated Materials: Items such as gloves, absorbent paper, and pipette tips that are
contaminated with chemicals should be disposed of as chemical waste in designated, clearly
marked containers.[7]

o Empty Containers: A container is considered empty if no material drips out when inverted.[8]
Empty containers should have their labels defaced or removed before disposal.[8]
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Experimental Protocol: Creating a Technically
Unavoidable Particle Profile (TUPP)

A key strategy for managing TUPS is the development of a Technically Unavoidable Particle
Profile (TUPP).[3][9] This profile documents the types and origins of particles that are
considered technically unavoidable for a specific product or process.[10]

Objective: To systematically identify, characterize, and document TUPS to support risk
assessment and management.

Methodology:
o Particle Detection and Isolation:
o Visually inspect raw materials and in-process materials for the presence of particles.

o If particles are detected, carefully isolate them using appropriate tools (e.g., forceps,
micro-pipettes).

o Particle Characterization:

o Microscopy: Use techniques such as stereomicroscopy and scanning electron microscopy
(SEM) to determine the size, shape, and morphology of the particles.

o Spectroscopy: Employ methods like Fourier-transform infrared (FTIR) spectroscopy or
Raman spectroscopy to identify the chemical composition of the particles. Energy-
dispersive X-ray spectroscopy (EDS) coupled with SEM can be used for elemental
analysis.

» Root Cause Analysis:

o Review the manufacturing process flowchart to identify potential sources of the identified
particles.[2]

o Investigate equipment for signs of wear and tear.

o Analyze the composition of raw materials and packaging components.
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¢ Risk Assessment:

o Evaluate the potential risk to patient safety based on the particle's size, composition, and
expected number.[2]

o Consider the route of administration of the final drug product.
o Determine if the particles are soluble or if they can be removed during processing.[2]
e Documentation and Communication:

o Compile all findings into a formal TUPP document. Include images, spectra, and a
summary of the root cause analysis and risk assessment.[2]

o Share the TUPP with stakeholders, including raw material suppliers and drug product
manufacturers, to facilitate open communication and collaboration.[2]

Visualization of Workflows
Logical Workflow for TUP Investigation

The following diagram illustrates a typical workflow for investigating and managing observed
particles in a pharmaceutical context.
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Caption: Workflow for the investigation of observed patrticles.
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Decision-Making in TUP Risk Assessment

The following diagram outlines the key considerations in the risk assessment process for a
newly identified particle.

Particle Characteristics

Composition @ Size
I —_
+ anlu ian \

Potential Patient Safety Impact Potential Product Quality Impact
\ /

A\ /

Acceptable Risk Unacceptable Risk

Click to download full resolution via product page
Caption: Key factors in the TUP risk assessment process.

By implementing a robust framework for the identification, characterization, and risk
assessment of Technically Unavoidable Particles, researchers and drug development
professionals can ensure the quality and safety of their products while efficiently managing the
inherent challenges of particulate matter in pharmaceutical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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